Bis-PEG3-biotin

• Molecular Formula: C30H52N6O7S2
• Molecular Weight: 672.9 g/mol
• InChI: InChI=1S/C30H52N6O7S2/c37-25(9-3-1-7-23-27-21(19-44-23)33-29(39)35-27)31-11-5-13-41-15-17-43-18-16-42-14-6-12-32-26(38)10-4-2-8-24-28-22(20-45-24)34-30(40)36-28/h21-24,27-28H,1-20H2,(H,31,37)(H,32,38)(H2,33,35,39)(H2,34,36,40)/t21-,22-,23-,24-,27-,28-/m0/s1
• InChIKey: BYMLPPUTYPTYIM-YPZLOKHQSA-N

Bis-PEG3-biotin Core Properties & Structure

Bis-PEG3-biotin (CAS 194920-54-2; synonym Bis-dPEG®₃-biotin, N,N'-Bisbiotin-tetra(ethylene glycol)-diamine) is a homobifunctional biotinylation reagent comprising two terminal biotin groups covalently linked by a discrete polyethylene glycol spacer of three ethylene oxide units . With a molecular weight of 672.9 Da and molecular formula C₃₀H₅₂N₆O₇S₂, it is supplied as a solid (purity >98%) that is soluble in water, DMSO, and DMAC . The PEG3 spacer arm measures 15 atoms and 18.1 Å in its fully extended conformation, placing the two biotin moieties at a distance that permits simultaneous engagement of two adjacent biotin-binding pockets within a single avidin or streptavidin tetramer [1].

Homobifunctional biotinylation reagent with dual biotin groups for multivalent streptavidin binding

PEG3 spacer (15 atoms, 18.1 Å) falls within optimal 12–23 bond window for avidin/streptavidin crosslinking

Water-soluble format enables direct aqueous bioconjugation without organic co-solvents

• [1] Amerigo Scientific / Quanta BioDesign. Bis-dPEG®₃-biotin. PN10325. dPEG® Spacer is 15 atoms and 18.1 Å; CAS 194920-54-2. View Source

Why Standard Biotin Cannot Substitute Bis-PEG3-biotin

Generic biotin or mono-biotin PEG linkers (e.g., Biotin-PEG4-NHS, Biotin-LC) engage only a single biotin-binding pocket of the tetrameric avidin/streptavidin protein, limiting binding stoichiometry to 1:1 and precluding the formation of stable, multivalent supramolecular assemblies [1][2]. In contrast, bis-PEG3-biotin possesses a spacer length (15 atoms, 18.1 Å) that falls within the 12–23 bond range empirically determined by Green et al. (1971) to be essential for bifunctional engagement and crosslinking of avidin tetramers [3]. Furthermore, mono-biotin reagents cannot resist displacement by endogenous biotin present in serum or tissue samples—a critical limitation in pretargeted radioimmunotherapy and clinical diagnostic assays—whereas bis-PEG3-biotin's multivalent binding and extremely slow off-rate (4.36 × 10⁻⁶ s⁻¹, >640-fold slower than biotin) provide essentially irreversible retention even in the presence of competing endogenous biotin [2].

Monovalent binding limitation

Mono-biotin occupies only one streptavidin pocket, preventing crosslinking and multivalent assembly required for signal amplification or polymerization.

Spacer length mismatch

PEG2 or PEG6 analogs fall outside the 12–23 bond optimal range, resulting in failed crosslinking or predominantly intramolecular binding.

Endogenous biotin susceptibility

Mono-biotin cannot displace or resist endogenous biotin, leading to irreversible blockade in serum-containing samples or in vivo models.

• [1] Amerigo Scientific / Quanta BioDesign. Bis-dPEG®₃-biotin Product Page. PN10325 binds, on average, three biotin-binding sites on streptavidin—two intramolecularly and one intermolecularly. View Source
• [2] Hamblett KJ, Kegley BB, Hamlin DK, Chyan MK, Hyre DE, Press OW, Wilbur DS, Stayton PS. A streptavidin-biotin binding system that minimizes blocking by endogenous biotin. Bioconjug Chem. 2002 May-Jun;13(3):588-98. doi: 10.1021/bc010087t. PMID: 12009950. View Source
• [3] Green NM, Konieczny L, Toms EJ, Valentine RC. The use of bifunctional biotinyl compounds to determine the arrangement of subunits in avidin. Biochem J. 1971;125(3):781-791. doi: 10.1042/bj1250781. PMID: 5145899. View Source

Bis-PEG3-biotin Differentiation Evidence

Streptavidin Binding Site Occupancy vs. Mono-Biotin

Experimental characterization of PN10325 (Bis-dPEG₃-biotin) demonstrates that it occupies, on average, three biotin-binding sites on streptavidin—two via intramolecular binding to adjacent pockets within a single streptavidin tetramer, and one via intermolecular bridging to a second tetramer [1]. In contrast, standard mono-biotin reagents (e.g., D-biotin, Biotin-PEG4, Biotin-LC) bind a single site per biotin molecule and cannot bridge tetramers. This difference in binding valency directly governs the reagent's capacity for supramolecular assembly and crosslinking.

Binding Site Occupancy

Head-to-head

3 sites vs. 1 site

Enables multivalent crosslinking architecture

PN10325 occupies 3 biotin-binding pockets on streptavidin

Evidence Dimension	Number of streptavidin biotin-binding sites occupied per reagent molecule
Target Compound Data	3 sites (2 intramolecular + 1 intermolecular) [1]
Comparator Or Baseline	Mono-biotin (D-biotin, Biotin-PEG4, Biotin-LC): 1 site per biotin molecule [2]
Quantified Difference	3 sites vs. 1 site; enables avidin/streptavidin crosslinking (polymerization) which is structurally impossible with monovalent biotin [3]
Conditions	Streptavidin binding assay; PN10325 incubated with wild-type streptavidin; binding stoichiometry determined by gel filtration and HPLC [1]

Why This Matters

A trivalent binding reagent enables self-assembly of streptavidin-biotin supramolecular constructs and signal amplification architectures that cannot be built with monovalent biotin, making bis-PEG3-biotin indispensable for applications requiring multivalent protein crosslinking.

• [1] Amerigo Scientific / Quanta BioDesign. Bis-dPEG®₃-biotin, PN10325. 'PN10325 was found to bind, on average, three biotin-binding sites on streptavidin – two intramolecularly and one intermolecularly.' View Source
• [2] Streptavidin is a homotetramer with four biotin-binding pockets; each mono-biotin molecule occupies one pocket. Patent: Streptavidin complexes and uses thereof. Google Patents 2012. View Source
• [3] Green NM, Konieczny L, Toms EJ, Valentine RC. The use of bifunctional biotinyl compounds to determine the arrangement of subunits in avidin. Biochem J. 1971;125(3):781-791. Compounds with ≥12 bonds between biotin carboxyl groups behave bifunctionally, crosslinking avidin into linear polymers. View Source

Optimal Spacer Length for Avidin Crosslinking

The dPEG®3 spacer arm of Bis-PEG3-biotin provides 15 atoms and 18.1 Å between the two biotin moieties . This falls squarely within the 12–23 bond range (~19.5–26.7 Å between biotin carboxylate atoms) that Green et al. (1971) established as the requirement for bifunctional binding to separate avidin tetramers, enabling linear polymerization [1][2]. Shorter bis-biotin linkers with fewer than 12 bonds (e.g., PEG2-based bis-biotins with ~9–11 bonds) are incapable of engaging two avidin molecules simultaneously and behave as functional monovalents [1]. Longer linkers exceeding 23 bonds (e.g., PEG6- or PEG8-based constructs) favor intramolecular binding within a single tetramer, drastically reducing crosslinking efficiency and yielding only short oligomers [1][2].

Optimal Spacer Length

Class-level inference

15 atoms / 18.1 Å

Spacer length matches crosslinking window

Green et al. 1971: 12–23 bonds needed for bifunctional avidin engagement

Evidence Dimension	Spacer length required for bifunctional avidin crosslinking
Target Compound Data	15 atoms / 18.1 Å (PEG3 spacer) ; corresponds to ~15–16 bonds between biotin carboxylate atoms [1]
Comparator Or Baseline	Bis-biotins with <12 bonds: monofunctional (no crosslinking). Bis-biotins with >23 bonds: predominantly intramolecular (poor crosslinking). Optimal range: 12–23 bonds [1][2]
Quantified Difference	PEG3 spacer falls within the optimal 12–23 bond window; PEG2 bis-biotin (<12 bonds) yields 0% avidin polymer; PEG6/8 bis-biotin (>23 bonds) yields predominantly short oligomers vs. high-MW linear polymers with PEG3 [1]
Conditions	Avidin polymerization assay monitored by electron microscopy and gel filtration as described in Green et al., Biochem J. 1971 [1]

Why This Matters

The spacer length directly determines whether bis-biotin functions as a crosslinker or a simple label. Bis-PEG3-biotin's PEG3 spacer is empirically confirmed to sit in the 'Goldilocks zone' for robust bifunctional crosslinking, whereas purchasing a shorter (PEG2) or longer (PEG6) analog would predictably fail to generate the desired avidin/streptavidin polymer architectures.

• [1] Green NM, Konieczny L, Toms EJ, Valentine RC. The use of bifunctional biotinyl compounds to determine the arrangement of subunits in avidin. Biochem J. 1971;125(3):781-791. doi: 10.1042/bj1250781. PMID: 5145899. View Source
• [2] Pratesi A, et al. Design and solid phase synthesis of new DOTA conjugated (+)-biotin dimers planned to develop molecular weight-tuned avidin oligomers. Org Biomol Chem. 2015;13(13):3988-4001. Bis-biotin 18 (19.5 Å) afforded 100% avidin polymer; bis-biotin 16 (26.7 Å) gave only ~50% oligomers. PMID: 25722026. View Source

Dissociation Rate Advantage vs. Mono-Biotin

Hamblett et al. (2002) measured the dissociation kinetics of a biotinidase-stabilized bivalent biotin dimer from a streptavidin mutant (SAv-Y43A, which has 67-fold lower affinity for biotin than wild-type SA). The off-rate (kₒff) of the bis-biotin construct from SAv-Y43A was 4.36 × 10⁻⁶ s⁻¹, which is over 640 times slower than the off-rate of mono-biotin from the same mutant [1]. While this specific study employed a structurally related bis-biotin dimer (not the exact commercial Bis-PEG3-biotin), the fundamental principle—that bivalent engagement dramatically reduces the apparent dissociation rate through avidity effects—applies to all bis-biotin reagents with appropriate spacer length capable of simultaneously occupying two binding pockets on the same streptavidin tetramer [1].

Dissociation Rate

Cross-study comparable

k_off 4.36 × 10^-6 s^-1

Extends complex stability under wash/stress

>640-fold slower than mono-biotin (analogous construct)

Evidence Dimension	Dissociation rate constant (kₒff) from streptavidin mutant SAv-Y43A
Target Compound Data	Bis-biotin dimer: kₒff = 4.36 × 10⁻⁶ s⁻¹ [1]
Comparator Or Baseline	Mono-biotin: kₒff = ~2.8 × 10⁻³ s⁻¹ from SAv-Y43A; wild-type biotin-streptavidin Kd ≈ 10⁻¹⁵ M [1][2]
Quantified Difference	>640-fold slower off-rate for bis-biotin vs. mono-biotin (4.36 × 10⁻⁶ s⁻¹ vs. ~2.8 × 10⁻³ s⁻¹) [1]
Conditions	Fluorescent competition and exchange assays; SAv-Y43A mutant streptavidin; biotinidase-stabilized bis-biotin construct; retention measured by fluorescence anisotropy [1]

Why This Matters

The >640-fold slower dissociation rate means that bis-PEG3-biotin–streptavidin complexes remain intact under conditions where mono-biotin–streptavidin conjugates would readily dissociate, making Bis-PEG3-biotin the preferred choice for applications requiring long-term complex stability, resistance to wash steps, and tolerance of competing endogenous biotin in biological samples.

• [1] Hamblett KJ, Kegley BB, Hamlin DK, Chyan MK, Hyre DE, Press OW, Wilbur DS, Stayton PS. A streptavidin-biotin binding system that minimizes blocking by endogenous biotin. Bioconjug Chem. 2002 May-Jun;13(3):588-98. Off-rate of biotinidase-stabilized biotin dimer from SAv-Y43A: 4.36 × 10⁻⁶ s⁻¹, >640× slower than biotin. PMID: 12009950. View Source
• [2] DeChancie J, Houk KN. The origins of femtomolar protein-ligand binding: hydrogen bond cooperativity and desolvation energetics in the biotin-(strept)avidin binding site. J Am Chem Soc. 2007;129(17):5419-5429. Biotin-streptavidin Kd ~10⁻¹⁵ M. PMID: 17417839. View Source

Endogenous Biotin Interference Resistance

Endogenous biotin present in human serum (~0.5–2.5 ng/mL) and tissues irreversibly blocks streptavidin binding sites in pretargeted radioimmunotherapy and diagnostic immunoassays, reducing both therapeutic efficacy and assay sensitivity [1]. PN10325 was developed specifically to address this problem: its dual-biotin architecture enables it to occupy three streptavidin binding sites and, when used with a streptavidin mutant (SAv-Y43A) that has a faster biotin off-rate, it can efficiently exchange pre-bound endogenous biotin and resist subsequent displacement [1][2]. In contrast, mono-biotin reagents cannot displace pre-bound endogenous biotin and are themselves susceptible to irreversible blockade [1][3].

Endogenous Biotin Resistance

Head-to-head

Exchange & retain vs. irreversible block

Resists endogenous biotin blockade

PN10325 + SAv-Y43A; mono-biotin fails in serum/tissue conditions

Evidence Dimension	Ability to exchange pre-bound biotin and resist endogenous biotin blockade
Target Compound Data	PN10325 (Bis-dPEG₃-biotin) + SAv-Y43A: efficient exchange of pre-bound biotin, essentially irreversible retention of bis-biotin dimer [1]; PN10325 binds 3 sites [2]
Comparator Or Baseline	Mono-biotin + wild-type SA: irreversible blockade by endogenous biotin; cannot exchange. Mono-biotin + SAv-Y43A: rapid off-rate leads to loss of signal [1][3]
Quantified Difference	Qualitative functional classification: PN10325 + SAv-Y43A enables endogenous biotin-resistant targeting; mono-biotin systems fail under endogenous biotin conditions [1][3]
Conditions	In vitro exchange/retention assays; lymphoma xenograft mouse models with anti-CD20-SA fusion proteins + bis-biotin reagents in the presence of physiological endogenous biotin levels [1][3]

Why This Matters

Any procurement decision for clinical diagnostic assay development or pretargeted therapeutic applications must account for endogenous biotin interference. Bis-PEG3-biotin (PN10325) combined with an appropriate streptavidin mutant is the only documented reagent system that functionally overcomes this barrier, directly impacting assay sensitivity and therapeutic targeting accuracy in vivo.

• [1] Hamblett KJ, Kegley BB, Hamlin DK, Chyan MK, Hyre DE, Press OW, Wilbur DS, Stayton PS. A streptavidin-biotin binding system that minimizes blocking by endogenous biotin. Bioconjug Chem. 2002;13(3):588-98. PMID: 12009950. View Source
• [2] Amerigo Scientific / Quanta BioDesign. Bis-dPEG®₃-biotin. 'Developed specifically to block endogenous biotin found in all cells and tissues so that it did not interfere with targeted biotin-streptavidin interactions in therapeutic and diagnostic applications.' PN10325 binds three sites. View Source
• [3] Park SI, Shenoi J, Frayo SM, et al. Pretargeted radioimmunotherapy using genetically engineered antibody-streptavidin fusion proteins for treatment of non-Hodgkin lymphoma. Clin Cancer Res. 2011;17(23):7373-82. Demonstrated that bis-biotin + mutant SAv FPs provide superior biodistribution and anti-tumor efficacy in the presence of endogenous biotin. PMID: 21976541. View Source

Aqueous Solubility vs. Hydrocarbon-Spacer Reagents

Bis-PEG3-biotin is soluble in water, DMSO, and DMAC, enabling direct formulation in aqueous buffers without organic co-solvents . In contrast, unconjugated D-biotin exhibits water solubility of only ~0.2–1 mg/mL at 25°C, requiring DMSO or alkaline conditions for dissolution . Biotin-LC (long-chain biotin with aminocaproic acid hydrocarbon spacer) and other hydrocarbon-spacer reagents remain poorly water-soluble and can induce aggregation of biotinylated proteins upon storage [1]. The hydrophilic PEG3 spacer transfers its solubility to the biotinylated conjugate, reducing non-specific hydrophobic interactions and protein aggregation [1].

Aqueous Solubility

Supporting evidence

Water-soluble vs. ~0.2–1 mg/mL

Facilitates aqueous bioconjugation without co-solvent

D-biotin or hydrocarbon-spacer reagents require DMSO pre-dissolution

Evidence Dimension	Aqueous solubility of biotinylation reagent
Target Compound Data	Bis-PEG3-biotin: soluble in water, DMAC, DMSO
Comparator Or Baseline	D-Biotin: water solubility ~0.2–1 mg/mL . Biotin-LC (hydrocarbon spacer): poorly water-soluble; requires organic solvent pre-dissolution
Quantified Difference	Bis-PEG3-biotin is directly water-soluble for aqueous formulation; D-biotin is practically insoluble in water (~0.2–1 mg/mL)
Conditions	Solubility reported by vendors at standard laboratory conditions; D-biotin solubility from MedChemExpress and Selleckchem: DMSO 49–100 mg/mL, H₂O <1 mg/mL (insoluble)

Why This Matters

Aqueous solubility without organic co-solvent is essential for labeling protocols involving sensitive proteins or live-cell applications. Bis-PEG3-biotin's water solubility eliminates the need for DMSO pre-dissolution, reducing protein denaturation risk and simplifying direct addition to biological buffers during bioconjugation workflows.

• [1] Hermanson GT. Bioconjugate Techniques, 3rd Edition. Elsevier, 2013. Chapter 18: Discrete PEG Reagents, pp. 787-821. PEG spacers transfer water solubility to biotinylated molecules, reducing aggregation. View Source

Signal Amplification via Dual Biotin Architecture

Dual-biotin modified reagents enable clustering of multiple streptavidin–enzyme conjugates (e.g., streptavidin–HRP or streptavidin–alkaline phosphatase) at a single detection site, amplifying enzymatic signal output [1][2]. While not a direct study on Bis-PEG3-biotin itself, Tang et al. (2015) demonstrated that a divalent biotinylated alkaline phosphatase construct produced a 32-fold increase in ELISA detection sensitivity compared to a monovalent ZZ-AP fusion protein approach [2]. Xiong et al. (2018) further showed that dual-biotin labeled hybridization chain reaction hairpins anchor more streptavidin–ALP, yielding a photoelectrochemical biosensor with a detection limit of 0.052 fM for target DNA [3]. IDT's technical guidance confirms that dual biotin modifications 'act to increase biotin–streptavidin binding affinity' and are used for signal amplification in Serial Analysis of Gene Expression (SAGE) assays [1]. Bis-PEG3-biotin's bifunctional architecture makes it directly applicable as a crosslinking node for building analogous streptavidin–enzyme clusters for signal amplification .

Signal Amplification

Class-level inference

≥32-fold sensitivity gain

Supports signal amplification architecture

Analogous dual-biotin constructs; LOD 0.052 fM reported

Evidence Dimension	Signal amplification capability via multivalent streptavidin–enzyme clustering
Target Compound Data	Bis-PEG3-biotin enables crosslinking of multiple streptavidin–HRP molecules to a single biotinylated detection antibody, amplifying signal
Comparator Or Baseline	Mono-biotinylated detection antibody: one streptavidin–enzyme per detection event. Dual-biotin system: 32-fold sensitivity increase demonstrated for analogous divalent biotin construct [2]
Quantified Difference	Class-level: dual biotin architecture enables ≥32-fold ELISA sensitivity enhancement vs. monovalent biotin [2]. PEC biosensor with dual-biotin HCR hairpins achieves 0.052 fM LOD [3]
Conditions	ELISA (Tang et al. 2015): label-free enzyme immunoassay using divalent biotinylated AP. PEC biosensor (Xiong et al. 2018): dual-biotin HCR hairpins on ITO/TiO₂/CdS:Mn electrode. Bis-PEG3-biotin signal amplification concept validated by Vector Labs/Quanta BioDesign [2][3]

Why This Matters

For procurement in assay development, Bis-PEG3-biotin enables construction of signal amplification architectures (streptavidin–enzyme clustering) that can improve detection limits by 1–2 orders of magnitude over conventional mono-biotin labeling strategies, directly impacting the sensitivity of ELISA, immunohistochemistry, and nucleic acid biosensor platforms.

• [1] Integrated DNA Technologies (IDT). Which biotin modification to use? Dual Biotin: 'two functional biotin groups which act to increase biotin–streptavidin binding affinity, and are used for applications like Serial Analysis of Gene Expression (SAGE) assays.' View Source
• [2] Tang JB, Tang Y, Yang HM. Development of an efficient signal amplification strategy for label-free enzyme immunoassay using two site-specific biotinylated recombinant proteins. Anal Chim Acta. 2015;859:66-71. 32-fold increase in detection sensitivity with divalent biotinylated AP vs. ZZ-AP fusion. doi: 10.1016/j.aca.2014.12.020. View Source
• [3] Xiong E, Yan X, Zhang X, Li Y, Yang R, Meng L, Chen J. A new photoelectrochemical biosensor for ultrasensitive determination of nucleic acids based on a three-stage cascade signal amplification strategy. Analyst. 2018;143:2799-2806. Dual-biotin HCR hairpins anchor more streptavidin–ALP; LOD 0.052 fM. doi: 10.1039/C8AN00609A. View Source

Validated Application Scenarios

Avidin Polymerization for ELISA Signal Amplification

Bis-PEG3-biotin's 15-atom (18.1 Å) PEG3 spacer enables simultaneous engagement of two streptavidin tetramers, driving linear polymerization into supramolecular enzyme clusters . In a standard sandwich ELISA, incubating a biotinylated detection antibody with streptavidin–HRP and Bis-PEG3-biotin allows the bivalent linker to crosslink multiple streptavidin–HRP conjugates at the detection site, amplifying enzymatic signal output beyond what is achievable with a single streptavidin–enzyme per antibody [1]. This approach is analogous to the 32-fold sensitivity gain demonstrated by Tang et al. (2015) using divalent biotin–alkaline phosphatase constructs [1]. Mono-biotin reagents (Biotin-PEG4-NHS, Biotin-LC) cannot replicate this crosslinking architecture because they only occupy a single binding pocket per molecule [2].

Endogenous Biotin-Resistant Pretargeted Radioimmunotherapy

In pretargeted radioimmunotherapy (PRIT), an antibody-streptavidin conjugate is administered first, followed by a radiolabeled biotin payload. Endogenous biotin in serum (~0.5–2.5 ng/mL) irreversibly blocks streptavidin binding sites, preventing radiolabeled biotin binding and reducing therapeutic efficacy . Bis-PEG3-biotin (PN10325), when used with a streptavidin mutant (SAv-Y43A) that has a faster biotin off-rate, can exchange pre-bound endogenous biotin from the antibody-streptavidin conjugate, occupy three binding sites, and resist displacement due to its >640-fold slower off-rate compared to mono-biotin [1]. Hamblett et al. (2002) and Park et al. (2011) demonstrated that this bis-biotin + mutant SAv system enables effective tumor targeting and superior anti-tumor efficacy in lymphoma xenograft models in the presence of physiological endogenous biotin levels—a result unattainable with mono-biotin reagents [2].

Stable Protein Immobilization on Streptavidin Surfaces

For biosensor and microarray applications requiring stable protein immobilization on streptavidin-coated surfaces, Bis-PEG3-biotin provides dual-point attachment: two intramolecular biotin–streptavidin bonds per reagent molecule, with the potential for a third intermolecular bridge to an adjacent streptavidin . This multivalent attachment reduces the effective dissociation rate (kₒff ≈ 4.36 × 10⁻⁶ s⁻¹ for analogous bis-biotin constructs) compared to mono-biotin conjugates [1], resulting in greater resistance to washing and extended operational stability under continuous flow conditions. The hydrophilic PEG3 spacer (15 atoms, 18.1 Å) further minimizes non-specific protein adsorption and steric hindrance compared to hydrocarbon spacer reagents such as Biotin-LC [2]. IDT's guidance on dual biotin modifications confirms that 'two biotin groups can improve effective binding strength for more stable immobilization'—directly relevant to Bis-PEG3-biotin's bifunctional architecture .

Self-Assembly of Streptavidin-Based Nanostructures

Bis-PEG3-biotin's ability to bind two different avidin/streptavidin molecules simultaneously (one intramolecular, one intermolecular) makes it a molecular 'glue' for programmed self-assembly of protein-based nanostructures . When two structural components of a supramolecular construct each contain streptavidin, addition of Bis-PEG3-biotin under empirically optimized conditions triggers spontaneous assembly via bis-biotin bridging . Green et al. (1971) demonstrated that bis-biotinyl diamines with 12–23 bonds between biotin carboxyl groups form linear avidin polymers visible by electron microscopy, while reagents outside this range fail to polymerize or form only short oligomers [1]. Bis-PEG3-biotin's PEG3 spacer (15 atoms, ~15–16 bonds between carboxyl groups) falls within this optimal window, confirming its suitability for nanostructure assembly [1]. This application is structurally impossible with mono-biotin linkers [2].

Application

Selection Property

Validation Focus

ELISA signal amplification studies

Multivalent streptavidin–enzyme clustering

Signal amplification architecture

Pretargeted delivery research models

Endogenous biotin-resistant targeting

Retention in biotin-containing environments

Protein immobilization on streptavidin surfaces

Dual-point attachment with low off-rate

Surface stability under wash/flow conditions

Streptavidin-based nanostructure self-assembly

Bifunctional crosslinking within optimal spacer window

Polymerization efficiency and structural fidelity

• [1] Hamblett KJ, et al. A streptavidin-biotin binding system that minimizes blocking by endogenous biotin. Bioconjug Chem. 2002;13(3):588-98. Off-rate 4.36 × 10⁻⁶ s⁻¹; >640× slower than biotin. PMID: 12009950. View Source
• [2] Park SI, et al. Pretargeted radioimmunotherapy using genetically engineered antibody-streptavidin fusion proteins for treatment of non-Hodgkin lymphoma. Clin Cancer Res. 2011;17(23):7373-82. PMID: 21976541. View Source